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Compound of Interest

Compound Name: 17-Chloro-7-heptadecyne

Cat. No.: B15369609 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 17-
Chloro-7-heptadecyne (CAS No. 56554-75-7)[1][2], a halogenated organic compound. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is the first line of defense against

chemical exposure. The following table summarizes the recommended PPE for handling 17-
Chloro-7-heptadecyne, based on general guidelines for halogenated organic compounds and

safety data for similar chemicals.[3][4][5]
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash goggles are

mandatory at all times.[4] A

face shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.[4]

Protects against splashes of

the chemical which could

cause serious eye damage.[6]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile) should be worn.

[4] Gloves must be inspected

for any signs of degradation or

puncture before use and

should be changed frequently.

[4][7]

Prevents skin contact with the

chemical, which may cause

irritation or be absorbed

through the skin.

Body Protection

A flame-retardant lab coat is

required.[4] For procedures

with a high risk of splashing, a

chemically resistant apron

should be worn over the lab

coat.[3]

Protects against accidental

spills and splashes, minimizing

skin contact. Flame-retardant

material is recommended as a

precaution.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[8] If exposure limits are

exceeded, a full-face respirator

with appropriate cartridges

should be used.[5]

Minimizes the inhalation of any

vapors or aerosols, which

could be harmful.

Foot Protection

Fully enclosed, chemical-

resistant shoes must be worn

in the laboratory.[3][6]

Protects feet from spills and

falling objects.
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In the event of an accidental exposure to 17-Chloro-7-heptadecyne, immediate and

appropriate first aid is critical. The following table outlines the recommended emergency

procedures.

Exposure Type Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration (do not use mouth-to-mouth

resuscitation if the substance was ingested or

inhaled). Seek immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[5]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][9]

Spill Management
In the case of a spill, the primary goal is to contain and clean it up safely.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated, preferably by working within a fume hood or increasing air

exchange.[8][10]
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Contain the Spill: Use inert absorbent materials, such as vermiculite, sand, or earth, to

contain the spill. Do not use combustible materials like paper towels as the primary

absorbent.

Clean-up: Carefully collect the absorbent material and place it into a suitable, labeled

container for hazardous waste.[10] Clean the spill area with a suitable solvent, followed by

soap and water.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as

outlined above.

Handling and Storage
Handling: All work with 17-Chloro-7-heptadecyne should be performed in a well-ventilated

chemical fume hood.[8] Avoid contact with skin, eyes, and clothing. Avoid inhalation of any

vapors or mists.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[10]

Disposal Plan
As a halogenated organic compound, 17-Chloro-7-heptadecyne must be disposed of as

hazardous waste.[10][11][12]

Waste Collection: Collect all waste containing this compound in a designated, properly

labeled, and sealed container. The container should be clearly marked as "Halogenated

Organic Waste".[10][11]

Segregation: Do not mix halogenated organic waste with non-halogenated organic waste.

[11][12][13] Improper segregation can lead to dangerous reactions and complicates the

disposal process.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name "17-Chloro-7-heptadecyne".[8][10]
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Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.[8]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 17-Chloro-7-
heptadecyne.
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Caption: Workflow for Safe Handling of 17-Chloro-7-heptadecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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